4-(3,4,5-Trifluorophenyl)aniline
Overview
Description
“4-(3,4,5-Trifluorophenyl)aniline” is a building block used in various chemical synthesis . It has been used to study Cytochrome P450 2E1/2A6-selective inhibition on metabolic activation of dimethylnitrosamine in human liver microsomes .
Synthesis Analysis
The synthesis of “4-(3,4,5-Trifluorophenyl)aniline” involves high-pressure reaction on ammonia water at 100-200°C under the existence of cuprous salt, Cu salt, or copper oxide as a catalyst . The yield of the product is around 94% .
Molecular Structure Analysis
The molecular formula of “4-(3,4,5-Trifluorophenyl)aniline” is C12H8F3N . The molecular weight is 223.19 .
Chemical Reactions Analysis
“4-(3,4,5-Trifluorophenyl)aniline” is involved in various chemical reactions. For instance, it has been used in the hydroboration of aldehyde, ketone, and imine substrates .
Physical And Chemical Properties Analysis
The boiling point of “4-(3,4,5-Trifluorophenyl)aniline” is predicted to be 306.6±37.0°C . Its density is predicted to be 1.315±0.06 g/cm3 . The pKa value is predicted to be 4.03±0.10 .
Scientific Research Applications
Organic Synthesis Intermediate
“4-(3,4,5-Trifluorophenyl)aniline” can be used as an intermediate in organic synthesis . It can be used to synthesize a variety of complex organic compounds, which are essential in various fields of scientific research and industrial production.
Pharmaceutical Intermediate
This compound is also used as a pharmaceutical intermediate . It can be used in the synthesis of various drugs, contributing to the development of new medications and treatments.
Material Science
In the field of material science, “4-(3,4,5-Trifluorophenyl)aniline” can be used due to its unique properties. It can contribute to the development of new materials with improved characteristics.
Drug Development
The unique properties of “4-(3,4,5-Trifluorophenyl)aniline” make it valuable for drug development. It can be used in the design and synthesis of new drugs, contributing to the advancement of medical science.
Laboratory Research
“4-(3,4,5-Trifluorophenyl)aniline” is used in laboratory research . It can be used in various experiments to understand its properties and potential applications better.
Chemical Industry
In the chemical industry, “4-(3,4,5-Trifluorophenyl)aniline” can be used in the production process . Its unique properties can contribute to the efficiency and effectiveness of chemical production.
Safety and Hazards
properties
IUPAC Name |
4-(3,4,5-trifluorophenyl)aniline |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8F3N/c13-10-5-8(6-11(14)12(10)15)7-1-3-9(16)4-2-7/h1-6H,16H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IRNNBNMOQZOTFK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CC(=C(C(=C2)F)F)F)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8F3N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(3,4,5-Trifluorophenyl)aniline | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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